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For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for conducting inter-laboratory comparisons of Barium-135
(¹³⁵Ba) isotope standards. While a dedicated, large-scale inter-laboratory comparison for ¹³⁵Ba

standards has not been extensively published, this document outlines the critical experimental

protocols, data presentation standards, and analytical methodologies necessary for such a

study. The information herein is synthesized from established methods in barium isotope

analysis to ensure a robust and objective comparison of ¹³⁵Ba standard performance.

Introduction to Barium-135 Isotope Standards
Barium-135 is a stable isotope of barium with a natural abundance of approximately 6.59%[1]

[2][3]. Enriched ¹³⁵Ba materials are utilized in a variety of scientific applications, including as

tracers in geological and environmental studies, and for nuclear magnetic resonance (NMR)

studies[2]. In mass spectrometry, ¹³⁵Ba is often used in double-spike techniques to correct for

instrumental mass fractionation, enabling high-precision isotope ratio measurements[4][5].

Given the critical role of these standards, ensuring their isotopic purity and accurate

certification is paramount. An inter-laboratory comparison is the most effective way to validate

the certified values of commercial and in-house standards and to assess the proficiency of

laboratories in performing high-precision barium isotope analysis.
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Commercially Available Barium-135 Isotope
Standards
A crucial first step in any inter-laboratory comparison is the selection of well-characterized

standards. Several vendors supply ¹³⁵Ba isotope standards, typically in the form of barium

carbonate (¹³⁵BaCO₃) or barium nitrate (¹³⁵Ba(NO₃)₂)[2][3][6][7][8][9]. The table below

summarizes some of the available standards. Laboratories participating in a comparison should

ideally analyze the same batches of these standards to minimize variability.

Supplier Product Name Chemical Form

Isotopic

Enrichment

(atom %)

Notes

American

Elements

Barium-135

Nitrate Isotope
¹³⁵Ba(NO₃)₂ Not specified

Available in

various

grades[6].

Barium-135

Carbonate

Isotope

¹³⁵BaCO₃ > 92%

Generally

immediately

available[8][9].

Cambridge

Isotope

Laboratories, Inc.

Barium-135

carbonate
¹³⁵BaCO₃ ≥ 92%

Chemical purity

of 98%[7][8].

National Isotope

Development

Center (NIDC)

Barium-135

Carbonate,

Chloride, Metal

Solid, Nitrate

78-93%

Other isotopic

abundances and

chemical forms

may be available

on request[3].

BuyIsotope.com
Barium-135

carbonate
¹³⁵BaCO₃ Not specified

Available for

order[2].

Experimental Protocols for Comparison
To ensure comparability of results across different laboratories, it is essential to follow

standardized experimental protocols. The following sections detail the key steps for the
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analysis of ¹³⁵Ba isotope standards, primarily focusing on Multi-Collector Inductively Coupled

Plasma Mass Spectrometry (MC-ICP-MS), a common high-precision technique[4][5].

Sample Preparation
Accurate sample preparation is critical to avoid contamination and isotopic fractionation.

Protocol for Dissolution of Barium Carbonate Standards:

Weigh an appropriate amount of the ¹³⁵BaCO₃ standard in a clean laboratory vessel.

Add a high-purity dilute acid, such as 2% HNO₃, dropwise until the carbonate is completely

dissolved.

Gently heat the solution at a low temperature (e.g., 60 °C) to ensure complete dissolution

and to remove any dissolved CO₂.

Dilute the final solution to the desired concentration for analysis using high-purity 2% HNO₃.

Protocol for Dilution of Barium Nitrate Standards:

If the standard is in solid form, dissolve it in high-purity water or dilute HNO₃ following a

similar procedure as for the carbonate.

If the standard is a solution, perform serial dilutions using high-purity 2% HNO₃ to achieve

the target concentration for MC-ICP-MS analysis.

Chemical Purification (Optional but Recommended)
Even high-purity standards can contain trace-level isobaric interferences (elements with

isotopes of the same mass as barium isotopes) from elements like Xenon (Xe), Lanthanum

(La), and Cerium (Ce)[5][10]. A chemical purification step can help to minimize these

interferences.

Single Column Cation Exchange Chromatography: A widely used method involves cation

exchange chromatography to separate Ba from potential matrix elements and isobaric

interferences[5][11][12][13].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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